Nickelocene
Nickelocene
Nickelocene is a dark liquid in an 8-10% solution in toluene. Insoluble in water. (NTP, 1992)
Nickelocene is a dark green colored, crystalline, inorganic compound that produces toxic gases upon heating. Nickelocene is used as a catalyst and as a complexing agent. Exposure to this substance can cause severe dermatitis, skin and asthma-like allergies and affects the lungs, kidneys, gastrointestinal tract and neurological system. Nickelocene is a known carcinogen and is associated with an increased risk of developing lung and nasal cancers. (NCI05)
Nickelocene can cause cancer according to California Labor Code.
Nickelocene is a dark green colored, crystalline, inorganic compound that produces toxic gases upon heating. Nickelocene is used as a catalyst and as a complexing agent. Exposure to this substance can cause severe dermatitis, skin and asthma-like allergies and affects the lungs, kidneys, gastrointestinal tract and neurological system. Nickelocene is a known carcinogen and is associated with an increased risk of developing lung and nasal cancers. (NCI05)
Nickelocene can cause cancer according to California Labor Code.
Brand Name:
Vulcanchem
CAS No.:
1271-28-9
VCID:
VC20925377
InChI:
InChI=1S/2C5H5.Ni/c2*1-2-4-5-3-1;/h2*1-5H;/q2*-1;+2
SMILES:
[CH-]1C=CC=C1.[CH-]1C=CC=C1.[Ni+2]
Molecular Formula:
C10H10Ni
Molecular Weight:
188.88 g/mol
Nickelocene
CAS No.: 1271-28-9
Cat. No.: VC20925377
Molecular Formula: C10H10Ni
Molecular Weight: 188.88 g/mol
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Specification
| Description | Nickelocene is a dark liquid in an 8-10% solution in toluene. Insoluble in water. (NTP, 1992) Nickelocene is a dark green colored, crystalline, inorganic compound that produces toxic gases upon heating. Nickelocene is used as a catalyst and as a complexing agent. Exposure to this substance can cause severe dermatitis, skin and asthma-like allergies and affects the lungs, kidneys, gastrointestinal tract and neurological system. Nickelocene is a known carcinogen and is associated with an increased risk of developing lung and nasal cancers. (NCI05) Nickelocene can cause cancer according to California Labor Code. |
|---|---|
| CAS No. | 1271-28-9 |
| Molecular Formula | C10H10Ni |
| Molecular Weight | 188.88 g/mol |
| IUPAC Name | cyclopenta-1,3-diene;nickel(2+) |
| Standard InChI | InChI=1S/2C5H5.Ni/c2*1-2-4-5-3-1;/h2*1-5H;/q2*-1;+2 |
| Standard InChI Key | KZPXREABEBSAQM-UHFFFAOYSA-N |
| SMILES | [CH-]1C=CC=C1.[CH-]1C=CC=C1.[Ni+2] |
| Canonical SMILES | [CH-]1C=CC=C1.[CH-]1C=CC=C1.[Ni+2] |
| Flash Point | 39 °F (8-10% solution in toluene) (NTP, 1992) 39 °F (8-10% solution in toluene) |
| Melting Point | 340 to 343 °F (NTP, 1992) |
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